2-(2-amino-5-chlorophenyl)-4-methyl-1(2H)-phthalazinone

• IUPAC Name: 2-(2-amino-5-chlorophenyl)-4-methylphthalazin-1-one
• InChI: InChI=1S/C15H12ClN3O/c1-9-11-4-2-3-5-12(11)15(20)19(18-9)14-8-10(16)6-7-13(14)17/h2-8H,17H2,1H3
• InChI Key: LDFAYUKOEJXLIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=CC=CC=C12)C3=C(C=CC(=C3)Cl)N
• Molecular Formula: C15H12ClN3O
• DSSTOX Substance ID: DTXSID70350064
• Molecular Weight: 285.73 g/mol
• CAS RN: 296770-22-4

Description

Phthalazinone derivatives are a class of nitrogen-containing heterocyclic compounds that have attracted attention due to their diverse biological activities and potential applications in pharmaceuticals. These compounds have been synthesized and studied for their various chemical and physical properties.

Synthesis Analysis

The synthesis of phthalazinone derivatives typically involves nucleophilic substitution reactions, condensation, and cyclization processes. For instance, various benzylamino substituted phthalazines were synthesized to evaluate their inhibitory activity towards phosphodiesterase 5 (PDE5), showcasing the versatility in modifying the phthalazinone core for specific biological activities (Watanabe et al., 1998).

Molecular Structure Analysis

Structural studies, including NMR and X-ray diffraction, have been conducted to elucidate the configurations of phthalazinone derivatives. For example, a study on saturated (p-chlorophenyl)pyrrolo[1,2-a][3,1]benzoxazin-1-ones prepared from aroylisobutyric acid and cyclic amino alcohols revealed high energy barriers for hindered rotation of bridgehead phenyl groups, indicating the complexity of phthalazinone molecular structures (Tähtinen et al., 1999).

Chemical Reactions and Properties

Phthalazinone derivatives undergo various chemical reactions, including Mannich reactions, cyanoethylation, and reactions with secondary amines, to produce a range of compounds with potential biological activities. These reactions not only demonstrate the chemical versatility of phthalazinone derivatives but also their potential for generating new compounds with desired properties (Mustafa et al., 1964).

Physical Properties Analysis

The physical properties of phthalazinone derivatives, such as solubility, glass transition temperatures, and thermal stability, have been extensively studied. For example, novel soluble phthalazinone moiety-based aromatic poly(aryl amide)s containing chlorine substituents were synthesized, showing high glass transition temperatures and thermal stability, indicating their potential for high-performance material applications (Liu Peng, 2005).

Chemical Properties Analysis

The chemical properties of phthalazinone derivatives are influenced by their molecular structure and substituents. Studies have shown that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, depending on their chemical modifications (Derita et al., 2013).